Cas no 199280-06-3 (2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester)
199280-06-3 structure
Product Name:2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester
CAS No:199280-06-3
MF:C12H11NO6
MW:265.218843698502
CID:1390732
PubChem ID:54347622
Update Time:2025-04-20
2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester
- SCHEMBL6985505
- ethyl 7-methoxy-5-nitrobenzofuran-2-carboxylate
- UDKDYNQXCGMUML-UHFFFAOYSA-N
- DB-142517
- ethyl 7-methoxy-5-nitro-1-benzofuran-2-carboxylate
- 199280-06-3
-
- Inchi: 1S/C12H11NO6/c1-3-18-12(14)10-5-7-4-8(13(15)16)6-9(17-2)11(7)19-10/h4-6H,3H2,1-2H3
- InChI Key: UDKDYNQXCGMUML-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=CC2C=C(C=C(C1=2)OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 265.05863
- Monoisotopic Mass: 265.05863707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 94.5Ų
Experimental Properties
- PSA: 91.81
2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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